2-(2-nitrophenoxy)-N-[4-(trifluoromethoxy)phenyl]acetamide

• IUPAC Name: 2-(2-nitrophenoxy)-N-[4-(trifluoromethoxy)phenyl]acetamide
• InChI: InChI=1S/C15H11F3N2O5/c16-15(17,18)25-11-7-5-10(6-8-11)19-14(21)9-24-13-4-2-1-3-12(13)20(22)23/h1-8H,9H2,(H,19,21)
• InChI Key: ZUDUHHZBJQUUDD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])OCC(=O)NC2=CC=C(C=C2)OC(F)(F)F
• Molecular Formula: C15H11F3N2O5
• Molecular Weight: 356.25 g/mol

Description

2-(2-nitrophenoxy)-N-[4-(trifluoromethoxy)phenyl]acetamide, also known as TFPAA, is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. TFPAA is a derivative of acetanilide and is synthesized through a multi-step process.

Mechanism of Action

2-(2-nitrophenoxy)-N-[4-(trifluoromethoxy)phenyl]acetamide is believed to work by inhibiting the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). COX-2 and LOX are enzymes that play a role in the inflammatory response, and their inhibition by this compound may contribute to its anti-inflammatory properties.
Biochemical and Physiological Effects:
Studies have shown that this compound has anti-inflammatory properties, as well as potential anti-cancer and neuroprotective effects. This compound has also been shown to inhibit the growth of certain cancer cells and to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of 2-(2-nitrophenoxy)-N-[4-(trifluoromethoxy)phenyl]acetamide in lab experiments is its potential as a therapeutic agent in the treatment of various diseases. However, one limitation is that further research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

Future research on 2-(2-nitrophenoxy)-N-[4-(trifluoromethoxy)phenyl]acetamide could focus on its potential as a therapeutic agent in the treatment of various diseases, including cancer and neurological disorders. Further studies could also investigate its mechanism of action and potential side effects, as well as its potential as an anti-inflammatory agent.
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound as a therapeutic agent in the treatment of various diseases.

Synthesis Methods

2-(2-nitrophenoxy)-N-[4-(trifluoromethoxy)phenyl]acetamide is synthesized through a multi-step process that involves the reaction of 4-trifluoromethoxyaniline with 2-nitrophenol in the presence of a base. The resulting intermediate is then reacted with acetic anhydride to form the final product, this compound.

Scientific Research Applications

2-(2-nitrophenoxy)-N-[4-(trifluoromethoxy)phenyl]acetamide has been studied for its potential pharmacological properties, including its ability to inhibit the activity of certain enzymes and its potential as an anti-inflammatory agent. This compound has also been studied for its potential as a therapeutic agent in the treatment of various diseases, including cancer and neurological disorders.